Cas no 158727-56-1 (2-Methoxy-4-(trifluoromethyl)aniline)
158727-56-1 structure
Product Name:2-Methoxy-4-(trifluoromethyl)aniline
CAS No:158727-56-1
MF:C8H8F3NO
MW:191.15043258667
MDL:MFCD04115973
CID:1006135
PubChem ID:5161541
Update Time:2025-09-25
2-Methoxy-4-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-4-(trifluoromethyl)aniline
- 4-AMINO-3-METHOXYBENZOTRIFLUORIDE
- 2-Methoxy-4-(trifluoromethyl)benzenamine
- (2-Methoxy-4-trifluoromethylphenyl)amine
- 4-Trifluoromethyl-2-methoxyaniline
- 2-Methoxy-4-(trifluoromethyl)aniline, 2-Amino-5-(trifluoromethyl)anisole
- 2-Methoxy-4-trifluoromethyl-aniline
- CS-0074358
- A809967
- 2-methoxy-4-(trifluoromethyl)benzeneamine
- SCHEMBL568623
- MFCD04115973
- DTXSID40409033
- F9994-0625
- Benzenamine, 2-methoxy-4-(trifluoromethyl)-
- 158727-56-1
- EN300-223475
- AKOS015891014
- SB33962
- SY227882
- DB-093816
- 2-Methoxy-4-trifluoromethyl-aniline, AldrichCPR
-
- MDL: MFCD04115973
- Inchi: 1S/C8H8F3NO/c1-13-7-4-5(8(9,10)11)2-3-6(7)12/h2-4H,12H2,1H3
- InChI Key: LWKZYZZCYQWRTJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=C(C=1)OC)N)(F)F
Computed Properties
- Exact Mass: 191.05579836g/mol
- Monoisotopic Mass: 191.05579836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 225.9±40.0 ºC (760 Torr),
- Flash Point: 90.4±27.3 ºC,
- Solubility: Very slightly soluble (0.57 g/l) (25 º C),
2-Methoxy-4-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM282928-5g |
2-Methoxy-4-(trifluoromethyl)aniline |
158727-56-1 | 95% | 5g |
$668 | 2021-06-16 | |
| Alichem | A015000464-250mg |
2-Methoxy-4-(trifluoromethyl)aniline |
158727-56-1 | 97% | 250mg |
480.00 USD | 2021-06-21 | |
| Alichem | A015000464-500mg |
2-Methoxy-4-(trifluoromethyl)aniline |
158727-56-1 | 97% | 500mg |
806.85 USD | 2021-06-21 | |
| Alichem | A015000464-1g |
2-Methoxy-4-(trifluoromethyl)aniline |
158727-56-1 | 97% | 1g |
1,534.70 USD | 2021-06-21 | |
| Chemenu | CM282928-5g |
2-Methoxy-4-(trifluoromethyl)aniline |
158727-56-1 | 95% | 5g |
$668 | 2022-06-12 | |
| Apollo Scientific | PC4598-1g |
4-Amino-3-methoxybenzotrifluoride |
158727-56-1 | 95% | 1g |
£62.00 | 2025-02-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0744-1g |
2-Methoxy-4-trifluoromethyl-aniline |
158727-56-1 | 98% | 1g |
1679.12CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0744-5g |
2-Methoxy-4-trifluoromethyl-aniline |
158727-56-1 | 98% | 5g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0744-25g |
2-Methoxy-4-trifluoromethyl-aniline |
158727-56-1 | 98% | 25g |
16943.89CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0744-500mg |
2-Methoxy-4-trifluoromethyl-aniline |
158727-56-1 | 98% | 500mg |
1263.58CNY | 2021-05-08 |
2-Methoxy-4-(trifluoromethyl)aniline Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
158727-56-1 (2-Methoxy-4-(trifluoromethyl)aniline) Related Products
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- 62966-74-9(3-Amino-4-(4-methoxyphenoxy)benzotrifluoride)
- 50594-29-1(2-Phenoxy-5-(trifluoromethyl)aniline)
- 728907-96-8(2-(3-Methoxyphenoxy)-5-(trifluoromethyl)aniline)
- 133863-87-3(2-Methoxy-6-(trifluoromethyl)aniline)
- 349-65-5(2-Methoxy-5-(trifluoromethyl)aniline)
- 16824-50-3(2-(4-Methylphenoxy)-5-(trifluoromethyl)aniline)
- 2713-73-7(2-Ethoxy-5-(trifluoromethyl)aniline)
- 60287-77-6(Benzenamine, 2-[4-(trifluoromethyl)phenoxy]-)
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